Cas no 1114650-81-5 (4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114650-81-5
• MF: C₂₂H₁₄Cl₂FNO₃S
• MW: 462.320866107941
• CID: 5343323
• Update Time: 2025-06-08

4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-dichlorophenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3,4-dichlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• [4-(3,4-dichlorophenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• [4-(3,4-dichlorophenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C22H14Cl2FNO3S/c1-13-2-4-14(5-3-13)22(27)21-12-26(16-7-8-17(23)18(24)11-16)19-10-15(25)6-9-20(19)30(21,28)29/h2-12H,1H3
• InChI Key： PDEZWDWSJADEAA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=C(C(C2C=CC(C)=CC=2)=O)S(C2C=CC(=CC1=2)F)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 791
• XLogP3: 5.9
• Topological Polar Surface Area: 62.8

Additional information on 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(3,4-Dichlorophenyl)-6-Fluoro-2-(4-Methylbenzoyl)-4H-1λ6,4-Benzothiazine-1,1-Dione: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114650-81-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines and is characterized by its unique structural features, including a dichlorophenyl group, a fluoro substituent, and a methylbenzoyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazine scaffold is well-known for its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the dichlorophenyl and fluoro substituents enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development. The methylbenzoyl group further modulates the compound's pharmacological profile by influencing its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione was evaluated for its anticancer properties. The results showed that the compound selectively inhibited the growth of several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase. These findings underscore the compound's potential as a lead molecule for developing new anticancer drugs.

The pharmacokinetic properties of 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione have also been investigated to assess its suitability for clinical applications. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibited favorable oral bioavailability and a reasonable half-life in preclinical animal models. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione has been studied for its safety profile. Toxicity studies conducted in vitro and in vivo have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. This safety profile further supports its development as a potential drug candidate.

The synthesis of 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. A typical synthetic route involves the condensation of 3,4-dichloroaniline with 2-chloroacetyl chloride to form an intermediate chloroacetamide. This intermediate is then reacted with 2-fluorobenzaldehyde to form a Schiff base, which is subsequently cyclized using an appropriate cyclizing agent to form the final benzothiazine derivative.

The characterization of 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione has been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and confirm the identity of the compound.

In conclusion, 4-(3,4-dichlorophenyl)-6-fluoro-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114650-81-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities and therapeutic applications. Ongoing research continues to explore its full potential as a novel drug candidate for treating various diseases.